Cas no 371127-58-1 (8-(2,3-dihydroxypropyl)sulfanyl-3-methyl-7-octyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(2,3-dihydroxypropyl)sulfanyl-3-methyl-7-octyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 371127-58-1
• MF: C₁₇H₂₈N₄O₄S
• MW: 384.493622779846
• CID: 6220051
• PubChem ID: 3785020
• Update Time: 2025-07-15

8-(2,3-dihydroxypropyl)sulfanyl-3-methyl-7-octyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2,3-dihydroxypropyl)sulfanyl-3-methyl-7-octyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-((2,3-dihydroxypropyl)thio)-3-methyl-7-octyl-1H-purine-2,6(3H,7H)-dione
• SR-01000110688
• SR-01000110688-1
• AKOS005691263
• 8-[(2,3-dihydroxypropyl)thio]-3-methyl-7-octyl-3,7-dihydro-1H-purine-2,6-dione
• 8-(2,3-dihydroxypropylsulfanyl)-3-methyl-7-octylpurine-2,6-dione
• AB00673542-01
• F1167-0126
• 371127-58-1
• AKOS024400644

• Inchi： 1S/C17H28N4O4S/c1-3-4-5-6-7-8-9-21-13-14(20(2)16(25)19-15(13)24)18-17(21)26-11-12(23)10-22/h12,22-23H,3-11H2,1-2H3,(H,19,24,25)
• InChI Key： QCSOKAKBFOYLEH-UHFFFAOYSA-N
• SMILES： S(CC(CO)O)C1=NC2=C(C(NC(N2C)=O)=O)N1CCCCCCCC

Computed Properties

• Exact Mass: 384.18312656g/mol
• Monoisotopic Mass: 384.18312656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(2,3-dihydroxypropyl)sulfanyl-3-methyl-7-octyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Recent Advances in the Study of 8-(2,3-dihydroxypropyl)sulfanyl-3-methyl-7-octyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 371127-58-1)

The compound 8-(2,3-dihydroxypropyl)sulfanyl-3-methyl-7-octyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 371127-58-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique purine-based scaffold and functionalized side chains, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of interest is the compound's role as a modulator of adenosine receptors. Adenosine receptors play a critical role in regulating numerous physiological processes, including inflammation, immune response, and neurotransmission. Preliminary findings suggest that 8-(2,3-dihydroxypropyl)sulfanyl-3-methyl-7-octyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits selective binding affinity towards specific adenosine receptor subtypes, making it a potential candidate for the development of novel therapeutics targeting conditions such as chronic pain, neurodegenerative diseases, and cardiovascular disorders.

In addition to its receptor modulation capabilities, recent research has also explored the compound's pharmacokinetic and pharmacodynamic profiles. Studies utilizing in vitro and in vivo models have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, highlighting its potential for oral bioavailability. Furthermore, the compound has shown stability under physiological conditions, which is a critical factor for its development as a drug candidate.

The synthetic chemistry community has also made strides in optimizing the production of 8-(2,3-dihydroxypropyl)sulfanyl-3-methyl-7-octyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione. Recent publications have reported improved synthetic routes that enhance yield and purity while reducing the complexity and cost of production. These advancements are crucial for scaling up the compound's synthesis to meet the demands of preclinical and clinical studies.

Looking ahead, the next phase of research will likely focus on advancing the compound through preclinical trials to evaluate its safety and efficacy in more complex biological systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into potential therapeutic applications. The continued exploration of 8-(2,3-dihydroxypropyl)sulfanyl-3-methyl-7-octyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione underscores its significance as a promising molecule in the evolving landscape of chemical biology and drug discovery.